Cas no 1522633-24-4 (Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate)

• Product Name: Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate
• CAS No: 1522633-24-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5737688
• PubChem ID: 79857099
• Update Time: 2025-05-22

Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3,3-DIMETHYL-2-OXOCYCLOPENTANE-1-CARBOXYLATE
• AKOS018415938
• EN300-1126803
• SCHEMBL15831723
• 1522633-24-4
• ETHYL3,3-DIMETHYL-2-OXOCYCLOPENTANE-1-CARBOXYLATE
• Cyclopentanecarboxylic acid, 3,3-dimethyl-2-oxo-, ethyl ester
• Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate

• Inchi： 1S/C10H16O3/c1-4-13-9(12)7-5-6-10(2,3)8(7)11/h7H,4-6H2,1-3H3
• InChI Key： ORLZPOSPUFSCMW-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)CCC1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 243.1±33.0 °C(Predicted)
• pka: 12.10±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate

Ethyl 3,3-Dimethyl-2-Oxocyclopentane-1-Carboxylate: A Comprehensive Overview

Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate, with the CAS number 1522633-24-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a bicyclic ester with a unique structure that combines a cyclopentane ring and an ester functional group. The cyclopentane ring is substituted at the 1-position with an ethyl ester group and at the 3-position with two methyl groups, creating a highly symmetrical and stable molecule. This structure contributes to its versatile applications in various chemical reactions and material synthesis.

The synthesis of Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate has been extensively studied, with researchers exploring various methods to optimize its production. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the selective formation of enantiopure compounds. This method has been particularly useful in pharmaceutical applications, where stereochemistry plays a critical role in drug efficacy and safety. Recent studies have also focused on green chemistry principles, aiming to reduce waste and improve sustainability in the synthesis process.

The physical properties of Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate make it an attractive candidate for use in polymer science. Its ability to undergo polymerization under specific conditions has led to its application in the development of novel polyesters with improved mechanical properties. These polymers have potential applications in packaging materials, textiles, and biomedical devices due to their biocompatibility and biodegradability.

In addition to its role in polymer synthesis, this compound has also been investigated for its potential in drug delivery systems. The ester functional group allows for controlled release mechanisms, making it suitable for encapsulating pharmaceutical agents. Recent research has demonstrated its effectiveness in delivering anti-cancer drugs with reduced side effects by targeting specific tissues.

The stability and reactivity of Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate have been thoroughly analyzed under various conditions. Studies have shown that it exhibits excellent thermal stability, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic attack has been exploited in organic transformations, such as nucleophilic acyl substitution reactions. These reactions are fundamental in synthesizing complex molecules with intricate architectures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the methyl substituents at the 3-position significantly influence the electronic distribution within the molecule, enhancing its reactivity towards certain chemical transformations. This understanding has paved the way for more efficient synthetic strategies and improved product yields.

In conclusion, Ethyl 3,3-dimethyl-2-oxocyclopentane-1-carboxylate (CAS No: 1522633-24-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool in modern chemical research and industrial applications.